Cas no 1340216-94-5 (1-[2-(azetidin-3-yloxy)ethyl]-2-methyl-1H-imidazole)

1-[2-(Azetidin-3-yloxy)ethyl]-2-methyl-1H-imidazole is a heterocyclic compound featuring an imidazole core linked to an azetidine moiety via an ethyleneoxy spacer. This structure imparts unique reactivity and binding properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the azetidine ring enhances conformational rigidity, potentially improving target selectivity, while the imidazole group offers hydrogen-bonding capabilities and basicity. The ethyleneoxy linker provides flexibility, facilitating optimal molecular interactions. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and GPCR modulators. Its well-defined chemical properties and synthetic versatility make it a promising scaffold for developing novel therapeutic agents.
1-[2-(azetidin-3-yloxy)ethyl]-2-methyl-1H-imidazole structure
1340216-94-5 structure
Product Name:1-[2-(azetidin-3-yloxy)ethyl]-2-methyl-1H-imidazole
CAS No:1340216-94-5
MF:C9H15N3O
MW:181.234901666641
CID:6134854
PubChem ID:63104792
Update Time:2025-06-07

1-[2-(azetidin-3-yloxy)ethyl]-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • AKOS012405485
    • 1340216-94-5
    • 1-[2-(azetidin-3-yloxy)ethyl]-2-methyl-1H-imidazole
    • EN300-1146084
    • Inchi： 1S/C9H15N3O/c1-8-11-2-3-12(8)4-5-13-9-6-10-7-9/h2-3,9-10H,4-7H2,1H3
    • InChI Key： CCNXSSDLAZCTNQ-UHFFFAOYSA-N
    • SMILES： O(CCN1C=CN=C1C)C1CNC1

Computed Properties

  • Exact Mass: 181.121512110g/mol
  • Monoisotopic Mass: 181.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 39.1Ų

1-[2-(azetidin-3-yloxy)ethyl]-2-methyl-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1146084-1.0g
1-[2-(azetidin-3-yloxy)ethyl]-2-methyl-1H-imidazole
 1340216-94-5
1g
 $0.0 2023-06-09

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